1,1,1-Trifluoro-3-methyl-3-phenylbutan-2-amine

• Molecular Formula: C11H14F3N
• Molecular Weight: 217.23 g/mol
• SMILES: CC(C)(C1=CC=CC=C1)C(C(F)(F)F)N
• InChI: InChI=1S/C11H14F3N/c1-10(2,9(15)11(12,13)14)8-6-4-3-5-7-8/h3-7,9H,15H2,1-2H3
• InChIKey: YUSXNSDKPWZZSG-UHFFFAOYSA-N

1,1,1-Trifluoro-3-methyl-3-phenylbutan-2-amine (CAS 2092163-19-2) is an α-trifluoromethyl-substituted phenethylamine derivative with the molecular formula C₁₁H₁₄F₃N and a molecular weight of 217.23 g/mol. It features a primary amine on a carbon bearing a trifluoromethyl group, adjacent to a quaternary carbon substituted with both a methyl and a phenyl group.

1,1,1-Trifluoro-3-methyl-3-phenylbutan-2-amine: Physicochemical Profile and Procurement-Relevant Baseline

1,1,1-Trifluoro-3-methyl-3-phenylbutan-2-amine (CAS 2092163-19-2) is an α-trifluoromethyl-substituted phenethylamine derivative with the molecular formula C₁₁H₁₄F₃N and a molecular weight of 217.23 g/mol [1]. It features a primary amine on a carbon bearing a trifluoromethyl group, adjacent to a quaternary carbon substituted with both a methyl and a phenyl group . The compound is commercially available as a research chemical with a typical purity of 98% . Notably, there is a scarcity of primary research literature or patent data specifically describing biological or physicochemical testing of this compound, which is a critical consideration for procurement decisions [1].

Scaffold α-CF3 phenethylamine with quaternary C3 carbon

Profile Reported high lipophilicity and reduced amine basicity (class-level)

Supply High-purity research chemical; limited primary experimental data

• [1] PubChem. Compound Summary for CID 66465216: 1,1,1-Trifluoro-3-methyl-3-phenylbutan-2-amine. National Center for Biotechnology Information. Accessed May 2026. View Source

Why 1,1,1-Trifluoro-3-methyl-3-phenylbutan-2-amine Cannot Be Substituted by Generic Analogs

Generic substitution among α-trifluoromethyl phenethylamines is invalid due to the profound impact of the CF₃ group on key physicochemical properties. The strong electron-withdrawing effect of the trifluoromethyl group drastically reduces amine basicity (ΔpKa ≈ 4) and increases lipophilicity (ΔLogP ≈ 0.5–1.0) compared to non-fluorinated analogs [1]. These changes directly influence solubility, permeability, and target binding. Furthermore, the presence of both the α-CF₃ group and the quaternary C3 carbon bearing methyl and phenyl substituents creates a unique steric and electronic environment that cannot be replicated by simpler analogs such as 1,1,1-trifluoro-4-phenylbutan-2-amine (CAS 1336956-13-8) or 3-methyl-3-phenylbutan-2-amine (CAS 49834-03-9). Procurement of a specific analog without this precise substitution pattern risks altered basicity, lipophilicity, and metabolic stability, rendering any comparative SAR or biological study unreliable [2].

Non-fluorinated analogs (e.g., CAS 49834-03-9) lack the CF3-driven reduction in basicity and increase in lipophilicity, which may alter target binding and permeability profiles.

Regioisomeric CF3 placement (e.g., 1,1,1-trifluoro-4-phenylbutan-2-amine) shifts the electronic and steric environment, invalidating direct substitution.

Absence of the quaternary C3 carbon with methyl and phenyl groups changes steric hindrance and conformational preferences, compromising SAR reliability.

• [1] Smyrnov, O.; Melnykov, K.P.; Semeno, V.; Liashuk, O.S.; Grygorenko, O.O. α-CF3-Substituted Saturated Bicyclic Amines: Advanced Building Blocks for Medicinal Chemistry. European Journal of Organic Chemistry, 2024, 27(1), e202300935. View Source
• [2] Grygorenko, O.O. et al. Impact of Fluoroalkyl Substituents on the Physicochemical Properties of Saturated Heterocyclic Amines. Chemistry - A European Journal, 2022. View Source

Quantitative Differentiation Evidence for 1,1,1-Trifluoro-3-methyl-3-phenylbutan-2-amine vs. Closest Analogs

Elevated Lipophilicity (XLogP3) vs. Non-Fluorinated Analog Confers Superior Membrane Permeability Potential

The target compound exhibits an XLogP3 of 3.3, as computed by PubChem [1]. In contrast, its direct non-fluorinated analog, 3-methyl-3-phenylbutan-2-amine, has an experimentally derived LogP of approximately 2.55 [2]. This difference of ΔLogP ≈ 0.75 is consistent with the class-level observation that introducing an α-CF₃ group increases lipophilicity by ca. 0.5–1.0 LogP units in saturated amine scaffolds [3]. The increased lipophilicity is predicted to enhance passive membrane permeability, a critical parameter in central nervous system (CNS) drug discovery programs.

Lipophilicity

Cross-study comparable

XLogP3 3.3 vs. ~2.55
(Δ ≈ +0.75)

Supports higher membrane permeability screening

Computed vs. experimental comparison; verify in target assay

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	XLogP3 = 3.3
Comparator Or Baseline	3-Methyl-3-phenylbutan-2-amine (CAS 49834-03-9): LogP ≈ 2.55
Quantified Difference	ΔLogP ≈ +0.75
Conditions	Target: computed via XLogP3 algorithm (PubChem). Comparator: experimental LogP from ChemBase.

Why This Matters

Higher lipophilicity is a key determinant of membrane permeability and CNS penetration potential, making the target compound a more suitable candidate for CNS-targeted library design compared to its non-fluorinated analog.

• [1] PubChem. Compound Summary for CID 66465216: 1,1,1-Trifluoro-3-methyl-3-phenylbutan-2-amine. XLogP3-AA value. Accessed May 2026. View Source
• [2] ChemBase. 3-Methyl-3-phenylbutan-2-amine (CAS 49834-03-9). LogP data. Accessed May 2026. View Source
• [3] Smyrnov, O. et al. α-CF3-Substituted Saturated Bicyclic Amines: Advanced Building Blocks for Medicinal Chemistry. Eur. J. Org. Chem., 2024, 27(1), e202300935. View Source

Reduced Amine Basicity (pKa) vs. Non-Fluorinated Analog Alters Protonation State at Physiological pH

The predicted pKa of the target compound's primary amine is approximately 4.98 ± 0.50, as reported by vendor computational data [1]. This is significantly lower than the pKa of the non-fluorinated comparator 3-methyl-3-phenylbutan-2-amine, which is predicted to be approximately 9.0–10.0 for its primary amine . The ΔpKa of approximately 4–5 units is directly attributable to the strong electron-withdrawing inductive effect of the α-CF₃ group, a phenomenon consistently observed across α-trifluoromethyl amine scaffolds [2]. At physiological pH (7.4), the target compound will exist predominantly in its neutral (free base) form, whereas the non-fluorinated analog will be largely protonated. This difference profoundly impacts solubility, permeability, and interactions with biological targets.

Amine Basicity

Class-level inference

pKa ~4.98 vs. 9.0–10.0
(Δ ≈ 4–5)

Neutral at pH 7.4; may alter permeability and target interactions

Predicted values; confirm experimentally

Evidence Dimension	Amine basicity (pKa of conjugate acid)
Target Compound Data	Predicted pKa ≈ 4.98 ± 0.50
Comparator Or Baseline	3-Methyl-3-phenylbutan-2-amine: predicted pKa ≈ 9.0–10.0 (primary amine); α-CF₃ bicyclic amines: ΔpKa ≈ 4 vs. non-fluorinated parent (class-level)
Quantified Difference	ΔpKa ≈ 4–5 (reduced basicity)
Conditions	Target: predicted (Kuujia vendor data). Comparator: predicted (PubChem/chemical databases). Class-level: experimental pKa measurements from Eur. J. Org. Chem. 2024.

Why This Matters

A lower pKa means the target compound remains largely uncharged at physiological pH, potentially improving passive diffusion across lipid bilayers and reducing non-specific ionic interactions, key considerations for CNS drug design and in vitro assay interpretation.

• [1] Kuujia. 1,1,1-Trifluoro-3-methyl-3-phenylbutan-2-amine (CAS 2092163-19-2): Experimental Properties. Accessed May 2026. View Source
• [2] Smyrnov, O. et al. α-CF3-Substituted Saturated Bicyclic Amines: Advanced Building Blocks for Medicinal Chemistry. Eur. J. Org. Chem., 2024, 27(1), e202300935. View Source

Enhanced Metabolic Stability Conferred by the α-Trifluoromethyl Group vs. Non-Fluorinated Scaffolds

The α-CF₃ group is well-established in medicinal chemistry to provide metabolic stability by deactivating the adjacent amine toward oxidative deamination by cytochrome P450 enzymes and monoamine oxidases [1]. The C–F bond is significantly stronger than the C–H bond (≈485 kJ/mol vs. ≈413 kJ/mol), rendering the trifluoromethyl group resistant to metabolic degradation [2]. While direct microsomal stability data for the target compound are not publicly available, the class-level evidence indicates that α-trifluoromethyl amines can serve as metabolically stable bioisosteres for amide bonds, with hydrolytic stability demonstrated in vitro [3]. This contrasts with the non-fluorinated analog 3-methyl-3-phenylbutan-2-amine, which contains a metabolically labile α-C–H bond susceptible to oxidative metabolism. One vendor source notes that the additional methyl group in 3-methyl-3-phenylbutan-2-amine reduces metabolic clearance rates by 40% compared to 2-phenylbutan-2-amine; the target compound's CF₃ group is expected to provide even greater stabilization .

Metabolic Stability

Class-level inference

α-CF3 shields amine from CYP/MAO
(C–F bond ~485 kJ/mol)

May support metabolic stability screening

No direct compound data; review in specific assay model

Evidence Dimension	Predicted metabolic stability (resistance to oxidative metabolism)
Target Compound Data	α-CF₃ group provides metabolic shielding (class-level evidence: C–F bond strength ≈ 485 kJ/mol; CF₃-substituted amines resistant to CYP/MAO oxidation)
Comparator Or Baseline	Non-fluorinated analog 3-methyl-3-phenylbutan-2-amine: susceptible to oxidative deamination at α-C–H bond; 3-methyl-3-phenylbutan-2-amine reduces metabolic clearance by 40% vs. 2-phenylbutan-2-amine (vendor report)
Quantified Difference	Qualitative class-level improvement; specific quantitative data for target compound not publicly available
Conditions	Class-level inference from medicinal chemistry literature on α-CF₃ amines; no direct experimental comparison for this specific compound.

Why This Matters

For procurement decisions, the α-CF₃ group is a key structural feature that differentiates this compound from non-fluorinated analogs, offering a rational basis for its selection in drug discovery programs where metabolic stability is a critical parameter.

• [1] Grygorenko, O.O. et al. Impact of Fluoroalkyl Substituents on the Physicochemical Properties of Saturated Heterocyclic Amines. Chem. Eur. J., 2022. View Source
• [2] Purser, S.; Moore, P.R.; Swallow, S.; Gouverneur, V. Fluorine in Medicinal Chemistry. Chem. Soc. Rev., 2008, 37, 320–330. View Source
• [3] Xi, Y. et al. Replacing Metabolically Unstable Amides With Stable α-Trifluoromethylamines via Decarboxylative Synthesis. Angew. Chem. Int. Ed., 2026. View Source

Recommended Research and Industrial Application Scenarios for 1,1,1-Trifluoro-3-methyl-3-phenylbutan-2-amine

Medicinal Chemistry: CNS-Penetrant Lead Optimization Libraries

The target compound's elevated lipophilicity (LogP 3.3) and reduced basicity (pKa ~5) make it an ideal building block for designing CNS-penetrant small molecules. The neutral form predominating at physiological pH, combined with enhanced passive permeability predicted from the LogP value, aligns with desirable CNS drug properties [1]. Its incorporation into screening libraries targeting GPCRs, ion channels, or neurotransmitter transporters can exploit the α-CF₃ group's ability to modulate target engagement while reducing P-glycoprotein recognition [2]. This compound is directly derived from the quantitative LogP and pKa evidence presented in Section 3.

Chemical Biology: Metabolically Stable Probe Design

For the development of chemical probes requiring extended half-lives in cellular or in vivo assays, the α-CF₃ group provides a strategically positioned metabolic shield. The C–F bond strength and the electron-withdrawing effect deactivate the adjacent amine toward oxidative metabolism, as supported by class-level evidence for α-trifluoromethyl amines [3]. The target compound thus represents a superior choice over non-fluorinated phenethylamine scaffolds when metabolic stability is a primary design criterion, such as in PROTAC linker design or activity-based protein profiling probes.

Organic Synthesis: Chiral Auxiliary and Asymmetric Catalysis Development

The compound possesses an undefined stereocenter at the carbon bearing the primary amine, as noted in PubChem structural data [4]. This feature, combined with the unique steric environment created by the quaternary C3 carbon, makes the compound a candidate for development as a chiral auxiliary or ligand precursor in asymmetric synthesis. The α-CF₃ group can influence the stereochemical outcome of reactions through its electronic and steric effects, which have been characterized in related α-trifluoromethyl amine scaffolds [5]. This scenario stems from the structural differentiation evidence provided in Sections 2 and 3.

Agrochemical Discovery: Fluorinated Building Block for Crop Protection Agents

Fluorinated amines are increasingly prevalent in agrochemical discovery due to their enhanced metabolic stability and bioavailability in target organisms. The target compound's combined lipophilicity (LogP 3.3) and the established resistance of the CF₃ group to metabolic degradation make it a valuable intermediate for the synthesis of novel fungicides, herbicides, or insecticides [6]. The quaternary carbon adjacent to the amine provides additional steric bulk that can enhance selectivity for biological targets in pest species while reducing off-target effects in non-target organisms, a differentiation from simpler α-CF₃ amine analogs such as 2,2,2-trifluoro-1-phenylethanamine .

Application

Selection Property

Validation Focus

CNS-penetrant lead optimization

Predicted high lipophilicity and reduced basicity

Permeability and target engagement in CNS models

Metabolically stable probe design

CF3 metabolic shielding of adjacent amine

Metabolic stability profiling in cellular or in vivo assays

Chiral auxiliary / asymmetric synthesis

Undefined stereocenter and quaternary C3 scaffold

Stereochemical outcome optimization

Agrochemical building block

Fluorinated lipophilic scaffold with steric bulk

Pest-target selectivity and environmental stability assessment

• [1] PubChem. CID 66465216: XLogP3 and computed properties. Accessed May 2026. View Source
• [2] Rankovic, Z. CNS Drug Design: Balancing Physicochemical Properties for Optimal Brain Exposure. J. Med. Chem., 2015, 58, 2584–2608. View Source
• [3] Schiesser, S. et al. N-Trifluoromethyl Amines and Azoles: An Underexplored Functional Group in the Medicinal Chemist's Toolbox. J. Med. Chem., 2020, 63(21), 13076–13089. View Source
• [4] PubChem. CID 66465216: Undefined Atom Stereocenter Count = 1. Accessed May 2026. View Source
• [5] Smyrnov, O. et al. α-CF3-Substituted Saturated Bicyclic Amines: Advanced Building Blocks for Medicinal Chemistry. Eur. J. Org. Chem., 2024, 27(1), e202300935. View Source
• [6] Jeschke, P. The Unique Role of Fluorine in the Design of Active Ingredients for Modern Crop Protection. ChemBioChem, 2004, 5, 570–589. View Source